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Compound of Interest

Compound Name:
3-Amino-3-(pyrazin-2-yl)propanoic

acid

Cat. No.: B13539570

Get Quote

Executive Summary
3-Amino-3-(pyrazin-2-yl)propanoic acid (also known as

-(pyrazin-2-yl)-

-alanine) is a non-proteinogenic

-amino acid of significant interest in medicinal chemistry. Unlike its

-amino acid isomer (2-amino-3-(pyrazin-2-yl)propanoic acid), this compound features the amino
group on the

-carbon, conferring unique conformational properties and proteolytic stability to peptides
incorporating it.

This guide details the synthesis, physicochemical properties, and medicinal applications of this

scaffold.[1] It serves as a critical building block for peptidomimetics, particularly in the design of

integrin inhibitors (RGD mimetics) and protease-resistant active agents. The pyrazine ring acts

as a bioisostere for phenyl or pyridine rings, lowering lipophilicity (LogP) while maintaining

aromatic stacking interactions.
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Part 1: Chemical Identity & Physicochemical
Profile[2]

Property Data

IUPAC Name 3-Amino-3-(pyrazin-2-yl)propanoic acid

Common Name
-(Pyrazin-2-yl)-

-alanine

CAS Number 887586-31-4 (Racemic)

Molecular Formula

C

H

N

O

Molecular Weight 167.17 g/mol

pKa (Predicted)

3.6 (COOH),

9.2 (NH

),

0.6 (Pyrazine N)

LogP (Predicted) -1.1 (Highly Polar)

H-Bond Donors/Acceptors 2 / 5

Stereochemistry
Contains one chiral center at C3.[2] Exists as

(R)- and (S)- enantiomers.

Structural Significance
The pyrazine ring is electron-deficient (
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-deficient), making the C3 position less prone to oxidative metabolism compared to phenyl
analogs. In

-peptides, the additional methylene group (

) between the carboxylic acid and the chiral center introduces a specific torsion angle (

), favoring the formation of stable secondary structures like the

-14 helix.

Part 2: Synthetic Methodologies
The synthesis of 3-amino-3-(pyrazin-2-yl)propanoic acid is most efficiently achieved via the

Rodionov Reaction, a one-pot condensation of an aldehyde with malonic acid and ammonium

acetate.

Route A: Modified Rodionov Synthesis (Racemic)
This pathway is preferred for bulk preparation of the racemic scaffold.

Mechanism:

Knoevenagel Condensation: Pyrazine-2-carbaldehyde reacts with malonic acid to form an

-unsaturated acid intermediate.

Michael Addition: Ammonia (from ammonium acetate) attacks the

-carbon.

Decarboxylation: Thermal decarboxylation yields the

-amino acid.

Experimental Protocol
Note: Pyrazine derivatives can be volatile and hygroscopic. Work under inert atmosphere

where possible.

Reagents:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13539570/docs?utm_src=pdf-body#in-depth-technical-guide-3-amino-3-pyrazin-2-yl-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13539570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrazine-2-carbaldehyde (1.0 eq)

Malonic acid (1.1 eq)

Ammonium acetate (2.0 eq)

Solvent: Ethanol (Absolute)

Procedure:

Dissolve pyrazine-2-carbaldehyde (10 mmol) and malonic acid (11 mmol) in Ethanol (20

mL).

Add ammonium acetate (20 mmol) to the solution.

Heat the mixture to reflux (approx. 80°C) for 6–8 hours. The reaction progress can be

monitored by TLC (Eluent: n-BuOH/AcOH/H

O 3:1:1).[3]

Upon completion, cool the mixture to room temperature. A white to off-white precipitate

often forms.

Filter the precipitate and wash with cold ethanol (2 x 5 mL).

Purification: Recrystallize from Ethanol/Water (9:1) if necessary.

Yield: Typically 45–60%.[3]

Route B: Enzymatic Resolution (Chiral Access)
To obtain enantiopure (S)- or (R)- isomers, enzymatic resolution is superior to chemical

resolution due to the mild conditions required for the pyrazine ring.

Workflow:

Esterification: Convert the racemic acid to ethyl 3-amino-3-(pyrazin-2-yl)propanoate using

SOCl
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/EtOH.

Enzymatic Hydrolysis: Use Candida antarctica Lipase B (CAL-B).

Solvent: Phosphate buffer (pH 7.[4]0) / Dioxane (9:1).

CAL-B selectively hydrolyzes the (S)-ester to the (S)-acid, leaving the (R)-ester intact.

Separation: Acidify the aqueous layer to precipitate the (S)-acid; extract the (R)-ester with

ethyl acetate.

Pyrazine-2-carbaldehyde Rodionov Reaction
(Malonic Acid + NH4OAc)

Reflux/EtOH Racemic
3-Amino-3-(pyrazin-2-yl)

propanoic acid

Decarboxylation Ethyl Ester
Derivative

SOCl2/EtOH Enzymatic Resolution
(CAL-B Lipase)

Hydrolysis

(S)-Acid
(Pure)Aqueous Phase

(R)-Ester
(Unreacted)

Organic Phase

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-3-(pyrazin-2-yl)propanoic acid via Rodionov reaction and

subsequent enzymatic resolution.

Part 3: Medicinal Chemistry Applications[1][6][7]
Integrin Antagonists (RGD Mimetics)
The

-amino acid scaffold is a classic replacement for the Aspartic acid residue in the RGD (Arg-Gly-
Asp) sequence, which binds to integrin receptors (e.g.,

).

Mechanism: The pyrazine ring mimics the side chain of phenylalanine or tyrosine but with

reduced lipophilicity, improving the water solubility of the final drug candidate.

Design Strategy: The distance between the N-terminus (basic) and C-terminus (acidic) in

-amino acids is extended by one carbon compared to
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-amino acids, often providing better overlap with the integrin binding pocket.

Peptidomimetics & Stability
Incorporating

-amino acids into peptide sequences ("

-peptides") renders the backbone resistant to standard proteases (trypsin, pepsin) because
these enzymes are evolved to cleave

-peptide bonds.

Application: This scaffold is used to design metabolically stable peptide drugs for oral

administration.

P2Y12 Receptor Antagonists
Pyrazine derivatives are explored in antiplatelet therapy. The 3-amino-3-(pyrazin-2-
yl)propanoic acid moiety serves as a linker that orients the aromatic pyrazine ring into

hydrophobic pockets of the P2Y12 receptor (ADP receptor).

Part 4: Analytical Characterization
To validate the synthesis, the following spectral data should be obtained:

1H NMR (D

O/NaOD, 400 MHz):

8.6–8.5 ppm (m, 3H, Pyrazine protons).

4.5 ppm (t, 1H, CH-NH

).

2.6–2.4 ppm (m, 2H, CH

-COOH).
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Note: The CH proton adjacent to the pyrazine ring is deshielded due to the electron-

withdrawing nature of the heterocycle.

Mass Spectrometry (ESI+):

[M+H]

: Calculated 168.07; Found 168.1.

[M+Na]

: 190.1.

Part 5: Safety & Handling
Hazard Identification: Pyrazine derivatives are potential irritants to eyes, respiratory system,

and skin.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). The free amino acid is zwitterionic

and stable, but the aldehyde precursor is sensitive to oxidation.

PPE: Standard laboratory PPE (gloves, goggles, lab coat) is mandatory. Use a fume hood

during the Rodionov reaction due to ammonia evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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